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Introduction

C12, chemically identified as 2,6-bis(4-(3-(dimethylamino)-

propoxy)benzylidene)cyclohexanone, is a novel synthetic hydrosoluble compound with potent

anti-inflammatory properties.[1][2] While not a classical specialized pro-resolving mediator

(SPM), its mechanism of action and therapeutic effects in preclinical models of inflammation

suggest it may function as an SPM mimic or modulator of resolution pathways. These

application notes provide a comprehensive overview of the administration of C12 in murine

models of inflammation, detailing its mechanism of action, experimental protocols, and relevant

quantitative data to guide further research and development.

Mechanism of Action

C12 exerts its anti-inflammatory effects by targeting key signaling pathways involved in the

inflammatory cascade. In mouse primary peritoneal macrophages, C12 has been shown to

potently inhibit the lipopolysaccharide (LPS)-induced production of various pro-inflammatory

mediators, including:

Tumor Necrosis Factor-alpha (TNF-α)[1]

Interleukin-1beta (IL-1β)[1]
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Interleukin-6 (IL-6)[1]

Inducible Nitric Oxide Synthase (iNOS)[1]

Cyclooxygenase-2 (COX-2)[1]

Prostaglandin E Synthase (PGE synthase)[1]

The underlying mechanism for this inhibition involves the suppression of critical intracellular

signaling pathways. Specifically, C12 has been demonstrated to inhibit the phosphorylation of

Extracellular signal-Regulated Kinase (ERK) and c-Jun N-terminal Kinase (JNK), without

affecting p38 Mitogen-Activated Protein Kinase (MAPK).[1] Furthermore, C12 impedes the

activation of Nuclear Factor-kappa B (NF-κB), a pivotal transcription factor that governs the

expression of numerous pro-inflammatory genes.[1]

Signaling Pathway of C12
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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